Cas no 94201-22-6 (3-Undecanethiol,1-methoxy-)

• Product Name: 3-Undecanethiol,1-methoxy-
• CAS No: 94201-22-6
• MF: C₁₂H₂₆OS
• MW: 218.39924287796
• CID: 816521
• PubChem ID: 3023982
• Update Time: 2025-04-19

3-Undecanethiol,1-methoxy- Chemical and Physical Properties

Names and Identifiers

• 3-Undecanethiol,1-methoxy-
• 1-methoxyundecane-3-thiol
• DTXSID90916141
• EINECS 303-606-6
• 94201-22-6
• NS00066299

• Inchi： 1S/C12H26OS/c1-3-4-5-6-7-8-9-12(14)10-11-13-2/h12,14H,3-11H2,1-2H3
• InChI Key： HUUJQDFMPMNKGP-UHFFFAOYSA-N
• SMILES： SC(CCOC)CCCCCCCC

Computed Properties

• Exact Mass: 218.170436
• Monoisotopic Mass: 218.170436
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 10
• Complexity: 107
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 4.7
• Topological Polar Surface Area: 10.2

Experimental Properties

• Density: 0.882
• Boiling Point: 282.8°Cat760mmHg
• Flash Point: 124.8°C
• Refractive Index: 1.455